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Compound of Interest

Compound Name: Cyclopropanethiol

Cat. No.: B3056065

Cyclopropanethiol: A Technical Guide to Its
Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical
properties of cyclopropanethiol. Due to its unique strained ring structure and reactive thiol
group, cyclopropanethiol is a compound of increasing interest in medicinal chemistry and
materials science. A thorough understanding of its physical properties is essential for its
effective handling, characterization, and application in research and development.

Quantitative Physical Properties

Precise experimental data for the boiling and melting points of cyclopropanethiol are currently
undocumented in publicly available literature.[1] However, several other physical properties
have been computed and are presented below. These computed values offer valuable insights
for modeling and experimental design.
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Property Value Source
Molecular Formula C3HeS PubChem|[2]
Molecular Weight 74.15 g/mol PubChem|[2]
Boiling Point Undocumented Benchchem
Melting Point Undocumented Benchchem[1]
XLogP3 1.1 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 74.01902136 Da PubChem|[2]
Topological Polar Surface Area 1 A2 PubChem|[2]
Heavy Atom Count 4 PubChem

Experimental Protocols for Determination of
Physical Properties

Given the absence of documented boiling and melting points for cyclopropanethiol, standard

experimental methodologies would be employed for their determination.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this typically occurs over a narrow temperature range. The

presence of impurities generally leads to a depression and broadening of the melting point

range.

Methodology: Capillary Method using a Mel-Temp Apparatus
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o Sample Preparation: A small amount of solid cyclopropanethiol is introduced into a thin-
walled capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a heating block apparatus, such as a Mel-
Temp, in close proximity to a calibrated thermometer.

e Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range, and
the temperature at which the last solid crystal disappears is the end of the range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Thiele Tube Method
This micro-method is suitable for determining the boiling point of small quantities of liquid.

o Sample Preparation: A small amount of liquid cyclopropanethiol (a few milliliters) is placed
in a small test tube. A capillary tube, sealed at one end, is inverted and placed within the test
tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil). The Thiele tube's design
facilitates uniform heating of the oil bath via convection currents.

o Heating and Observation: The Thiele tube is gently heated. As the temperature rises, the air
trapped in the capillary tube expands and escapes as a stream of bubbles. Heating is
continued until a rapid and continuous stream of bubbles emerges from the capillary tube.

e Cooling and Measurement: The heat source is then removed. As the apparatus cools, the
vapor pressure of the cyclopropanethiol will eventually drop below the atmospheric
pressure, at which point the liquid will be drawn into the capillary tube. The temperature at
which the liquid just begins to enter the capillary tube is recorded as the boiling point.[3]

Methodology: Simple Distillation
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For larger quantities of the compound, a simple distillation can be used to determine the boiling
point.

o Apparatus Setup: A distillation flask is charged with cyclopropanethiol and a few boiling
chips. A condenser and a collection flask are attached. A thermometer is positioned so that
the top of the bulb is level with the bottom of the side arm of the distillation head.

o Heating: The distillation flask is heated.

e Measurement: The temperature is recorded when the vapor condensation front is stable on
the thermometer bulb and there is a steady distillation rate. This temperature represents the
boiling point of the liquid.[4]

Factors Influencing Physical Properties

The boiling and melting points of a substance are dictated by the strength of its intermolecular
forces. For cyclopropanethiol, several factors come into play, as illustrated in the diagram
below.

Caption: Key determinants of the physical properties of cyclopropanethiol.

Predictive Approaches to Physical Properties

In the absence of experimental data, computational methods can provide estimations of
physical properties.

Quantitative Structure-Property Relationship (QSPR)

QSPR models are mathematical relationships that correlate the chemical structure of a
compound with its physical properties. These models use molecular descriptors to predict
properties like boiling point. For a diverse set of organic compounds, QSPR models have been
developed that can provide reasonably accurate predictions.

Machine Learning Models

More recently, machine learning algorithms, such as linear regression and neural networks,
have been applied to predict the boiling points of organic compounds.[5] These models are
trained on large datasets of known compounds and their properties, enabling them to learn
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complex structure-property relationships.[5] Such an approach could be employed to estimate
the boiling point of cyclopropanethiol. Factors like molecular weight, LogP, and the potential
for hydrogen bonding are key inputs for these predictive models.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://medium.com/@segungab98/predicting-boiling-points-of-organic-compounds-using-machine-learning-a-linear-regression-approach-dfe0fe262418
https://www.benchchem.com/product/b3056065?utm_src=pdf-body
https://medium.com/@segungab98/predicting-boiling-points-of-organic-compounds-using-machine-learning-a-linear-regression-approach-dfe0fe262418
https://www.benchchem.com/product/b3056065?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b3056065
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopropanethiol
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://medium.com/@segungab98/predicting-boiling-points-of-organic-compounds-using-machine-learning-a-linear-regression-approach-dfe0fe262418
https://medium.com/@segungab98/predicting-boiling-points-of-organic-compounds-using-machine-learning-a-linear-regression-approach-dfe0fe262418
https://www.benchchem.com/product/b3056065#physical-properties-of-cyclopropanethiol-boiling-point-melting-point
https://www.benchchem.com/product/b3056065#physical-properties-of-cyclopropanethiol-boiling-point-melting-point
https://www.benchchem.com/product/b3056065#physical-properties-of-cyclopropanethiol-boiling-point-melting-point
https://www.benchchem.com/product/b3056065#physical-properties-of-cyclopropanethiol-boiling-point-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3056065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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